Cas no 663625-91-0 (Benzene, 1-(2-chloroethoxy)-4-methoxy-2-nitro-)

• Product Name: Benzene, 1-(2-chloroethoxy)-4-methoxy-2-nitro-
• CAS No: 663625-91-0
• MF: C₉H₁₀ClNO₄
• MW: 231.633001804352
• CID: 396407
• PubChem ID: 21966526
• Update Time: 2025-04-19

Benzene, 1-(2-chloroethoxy)-4-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-chloroethoxy)-4-methoxy-2-nitro-
• 1-(2-chloroethoxy)-4-methoxy-2-nitrobenzene
• DTXSID30620957
• SCHEMBL2057135
• 663625-91-0

• Inchi： 1S/C9H10ClNO4/c1-14-7-2-3-9(15-5-4-10)8(6-7)11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： JUJUZMDFEUDAJO-UHFFFAOYSA-N
• SMILES： ClCCOC1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 231.0299
• Monoisotopic Mass: 231.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6